Cas no 99465-05-1 (3-Quinolinecarboxylic acid, 6-bromo-2-chloro-, methyl ester)

• Product Name: 3-Quinolinecarboxylic acid, 6-bromo-2-chloro-, methyl ester
• CAS No: 99465-05-1
• MF: C₁₁H₇BrClNO₂
• MW: 300.535781145096
• CID: 4383081
• PubChem ID: 20158972
• Update Time: 2025-06-26

3-Quinolinecarboxylic acid, 6-bromo-2-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 6-bromo-2-chloro-, methyl ester
• EN300-703693
• SCHEMBL7266030
• Methyl 6-bromo-2-chloroquinoline-3-carboxylate
• Methyl6-bromo-2-chloroquinoline-3-carboxylate
• 99465-05-1
• DTXSID001249801
• Methyl 6-bromo-2-chloro-3-quinolinecarboxylate

• Inchi： 1S/C11H7BrClNO2/c1-16-11(15)8-5-6-4-7(12)2-3-9(6)14-10(8)13/h2-5H,1H3
• InChI Key： GACUMWICVHTQMC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C=C(C(OC)=O)C=1Cl

Computed Properties

• Exact Mass: 298.93487Da
• Monoisotopic Mass: 298.93487Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 3-Quinolinecarboxylic acid, 6-bromo-2-chloro-, methyl ester

3-Quinolinecarboxylic Acid, 6-Bromo-2-Chloro-, Methyl Ester (CAS No. 99465-05-1)

The compound 3-Quinolinecarboxylic Acid, 6-Bromo-2-Chloro-, Methyl Ester (CAS No. 99465-05-1) is a highly specialized organic molecule belonging to the quinoline derivative family. This compound is characterized by its unique structure, which includes a quinoline ring system substituted with bromine and chlorine atoms at positions 6 and 2, respectively, and a methyl ester group at position 3. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in various research and industrial applications.

Recent studies have highlighted the potential of 3-Quinolinecarboxylic Acid, 6-Bromo-2-Chloro-, Methyl Ester in the field of pharmacology, particularly in the development of novel drug candidates. Researchers have explored its role as a lead compound in the design of inhibitors for specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The bromine and chlorine substituents play a crucial role in modulating the compound's bioactivity, while the methyl ester group enhances its solubility and stability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and esterification techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of quinoline derivatives like this one. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale production.

In terms of physical properties, 3-Quinolinecarboxylic Acid, 6-Bromo-2-Chloro-, Methyl Ester exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, which facilitates its use in various organic reactions. The compound is also known for its fluorescence properties under UV light, making it a potential candidate for applications in sensing technologies.

One of the most promising areas of research involving this compound is its application in drug delivery systems. Scientists have investigated its ability to act as a carrier for therapeutic agents due to its biocompatibility and controlled release properties. Additionally, its ability to form stable complexes with certain metal ions has opened new avenues for its use in catalysis and materials science.

The structural uniqueness of 3-Quinolinecarboxylic Acid, 6-Bromo-2-Chloro-, Methyl Ester has also made it an attractive target for computational studies. Advanced molecular modeling techniques have been employed to predict its interactions with biological targets, providing valuable insights into its potential therapeutic applications. These studies have further emphasized the importance of substituent effects on the compound's activity and selectivity.

In conclusion, 3-Quinolinecarboxylic Acid, 6-Bromo-2-Chloro-, Methyl Ester (CAS No. 99465-05-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development.